5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile

• IUPAC Name: 5-[(E)-2-(2-tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C14H14N4S/c1-14(2,3)13-18-9-12(19-13)5-4-10-7-17-11(6-15)8-16-10/h4-5,7-9H,1-3H3/b5-4+
• InChI Key: TWGSRHVZTOLACQ-SNAWJCMRSA-N
• Canonical SMILES: CC(C)(C)C1=NC=C(S1)C=CC2=CN=C(C=N2)C#N
• Isomeric SMILES: CC(C)(C)C1=NC=C(S1)/C=C/C2=CN=C(C=N2)C#N
• Molecular Formula: C14H14N4S
• Molecular Weight: 270.35 g/mol

Description

5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile, also known as TTP22, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TTP22 is a small molecule inhibitor that has been shown to modulate the activity of several enzymes involved in various biological processes.

Mechanism Of Action

5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile exerts its pharmacological effects by binding to the active site of target enzymes, thereby inhibiting their activity. The exact mechanism of action of 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile varies depending on the enzyme being targeted. For example, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile has been shown to inhibit the activity of protein tyrosine phosphatases by binding to the catalytic site and preventing substrate binding. Similarly, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile inhibits the activity of histone deacetylases by binding to the zinc ion at the active site and preventing the deacetylation of histone proteins.

Biochemical And Physiological Effects

5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile has been shown to have several biochemical and physiological effects. In vitro studies have shown that 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile can induce apoptosis in cancer cells by inhibiting the activity of protein tyrosine phosphatases. 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile has also been shown to inhibit the migration and invasion of cancer cells by modulating the activity of matrix metalloproteinases. In addition, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile has been shown to improve cognitive function in animal models of Alzheimer's disease by inhibiting the activity of histone deacetylases.

Advantages And Limitations For Lab Experiments

5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile has several advantages for lab experiments. Firstly, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile is a small molecule inhibitor that can be easily synthesized in large quantities. Secondly, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile has been extensively studied, and its mechanism of action is well-characterized. Thirdly, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile has the potential to treat several diseases, making it a promising therapeutic candidate. However, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile also has some limitations. For example, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile may have off-target effects, which can complicate data interpretation. In addition, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile may have limited efficacy in vivo due to poor pharmacokinetic properties.

Future Directions

Several future directions can be explored to further understand the potential therapeutic applications of 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile. Firstly, more studies are needed to determine the efficacy of 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile in animal models of human diseases. Secondly, more studies are needed to investigate the pharmacokinetic properties of 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile and to develop more potent analogs. Thirdly, more studies are needed to investigate the off-target effects of 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile and to develop strategies to minimize these effects. Finally, more studies are needed to investigate the synergistic effects of 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile with other drugs and to develop combination therapies for human diseases.
Conclusion
In conclusion, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile can modulate the activity of several enzymes involved in various biological processes, making it a promising therapeutic candidate for several diseases. However, more studies are needed to fully understand the potential therapeutic applications of 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile and to develop more potent analogs.

Synthesis Methods

5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile can be synthesized using a straightforward method that involves the reaction of 2-bromo-5-tert-butyl-1,3-thiazole with 2-(pyrazin-2-yl)acetonitrile in the presence of a palladium catalyst. The resulting compound is then purified using column chromatography to obtain 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile in high purity.

Scientific Research Applications

5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile has been extensively studied for its potential therapeutic applications. Several studies have shown that 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile can inhibit the activity of various enzymes, including protein tyrosine phosphatases, histone deacetylases, and proteases. These enzymes are involved in several biological processes, including cell signaling, gene expression, and protein degradation. By modulating the activity of these enzymes, 5-[(E)-2-(2-Tert-butyl-1,3-thiazol-5-yl)ethenyl]pyrazine-2-carbonitrile has the potential to treat several diseases, including cancer, neurodegenerative disorders, and autoimmune diseases.